Cas no 370881-96-2 (tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate)

• Product Name: tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• CAS No: 370881-96-2
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD18792912
• CID: 841088
• PubChem ID: 16099093
• Update Time: 2025-11-02

tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• (1S,6R)-3-Boc-3,8-diazabicyclo[4.2.0]octane
• (1S,6R)-3,8-Diazabicyclo[4.2.0]octane-3-carboxylic acid 1,1-dimethylethyl ester
• 3,8-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethyl ester, (1S,6R)-
• 3,8-Diazabicyclo[4.2.0]octane-3-carboxylic acid, 1,1-dimethylethylester, (1S,6R)-
• 3-Boc-3,8-diazabicyclo[4.2.0]octane
• (1S,6R)-3,8-diaza-bicyclo[4.2.0]octane-3-carboxylic acid tert-butyl ester
• tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• tert-butyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• (1S,6R)-TERT-BUTYL 3,8-DIAZABICYCLO[4.2.0]OCTANE-3-CARBOXYLATE
• cis-3-Boc-3,8-diazabicyclo[4.2.0]octane
• AMOT0121
• VGJOEEIXDPWTAZ-RKDXNWHRSA-N
• 4711AJ
• 6569AJ
• PB27201
• FCH3594595
• FCH2768264
• OR317279
• AM803793
• AK172034
• AB0078681
• (1S,6R)-3-N-Boc-3,8-dia
• AC2563
• AS-38900
• AKOS025289996
• rel-((1R,6S)-tert-Butyl 3,8-diazabicyclo[4.2.0]octane-3-carboxylate)
• SCHEMBL928825
• rac-tert-butyl (1R,6S)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate
• EN300-187613
• EN300-257954
• CS-0021109
• 370881-96-2

• MDL： MFCD18792912
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-4-8-6-12-9(8)7-13/h8-9,12H,4-7H2,1-3H3/t8-,9-/m1/s1
• InChI Key： VGJOEEIXDPWTAZ-RKDXNWHRSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H]2CN[C@@H]2C1)=O

Computed Properties

• Exact Mass: 212.15200
• Monoisotopic Mass: 212.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 0.9

Experimental Properties

• PSA: 41.57000
• LogP: 1.48190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate

Research Brief on tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate (CAS: 370881-96-2)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of bicyclic scaffolds, particularly in drug discovery and development. Among these, tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate (CAS: 370881-96-2) has emerged as a key intermediate in the synthesis of novel therapeutic agents. This compound, characterized by its unique diazabicyclo[4.2.0]octane core, has garnered attention due to its potential applications in the development of central nervous system (CNS) drugs and enzyme inhibitors.

The structural complexity of tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Recent studies have focused on optimizing its synthetic routes to improve yield and purity, which are critical for scaling up production. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient enantioselective synthesis of this compound using asymmetric hydrogenation, achieving a high enantiomeric excess (ee > 99%).

In addition to its synthetic utility, tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate has been investigated as a precursor for the development of gamma-aminobutyric acid (GABA) receptor modulators. GABA receptors play a pivotal role in neurotransmission, and their modulation is a promising strategy for treating anxiety, epilepsy, and other neurological disorders. Preliminary in vitro studies have shown that derivatives of this scaffold exhibit potent binding affinity to GABA_A receptors, suggesting their potential as lead compounds for further optimization.

Another area of interest is the application of tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate in the design of protease inhibitors. Proteases are involved in numerous pathological processes, including viral infections and cancer. Researchers have reported that incorporating this bicyclic scaffold into protease inhibitor designs enhances selectivity and metabolic stability, as evidenced by recent preclinical studies targeting HIV-1 protease.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate. Issues such as bioavailability, toxicity, and off-target effects need to be addressed through rigorous structure-activity relationship (SAR) studies and pharmacokinetic profiling. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the development of therapeutics based on this scaffold.

In conclusion, tert-butyl (1S,6R)-3,8-diazabicyclo[4.2.0]octane-3-carboxylate represents a valuable building block in medicinal chemistry, with wide-ranging applications in CNS drug discovery and protease inhibition. Continued research into its synthetic methodologies and biological activities will undoubtedly contribute to the identification of novel therapeutic agents. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacological properties to facilitate clinical development.